Cas no 62705-48-0 (2-Phenanthrenol, 5-methoxy-, acetate)

• Product name: 2-Phenanthrenol, 5-methoxy-, acetate
• CAS No: 62705-48-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 434606
• PubChem ID: 71383637

2-Phenanthrenol, 5-methoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenol, 5-methoxy-, acetate
• acetic acid,5-methoxyphenanthren-2-ol
• 62705-48-0
• Acetic acid--5-methoxyphenanthren-2-ol (1/1)
• DTXSID20805938

• Inchi： InChI=1S/C15H12O2.C2H4O2/c1-17-14-4-2-3-10-5-6-11-9-12(16)7-8-13(11)15(10)14;1-2(3)4/h2-9,16H,1H3;1H3,(H,3,4)
• InChI Key： UOGNLUDTMLFLLR-UHFFFAOYSA-N
• SMILES： CC(=O)O.COC1=CC=CC2=C1C3=C(C=C2)C=C(C=C3)O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76